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Compound of Interest

Compound Name: CL097

Cat. No.: B10830005

For researchers and scientists engaged in drug development, the meticulous management and
disposal of chemical compounds are fundamental to maintaining a safe and compliant
laboratory environment. This guide provides detailed, step-by-step procedures for the proper
disposal of CL097, a TLR7/8 agonist. While CL097 hydrochloride is classified as a non-
hazardous substance, adherence to established disposal protocols is essential for operational
safety and environmental responsibility.[1]

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to handle CL097 with appropriate care.
Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Use safety goggles with side-shields to protect from splashes.[1]

Wear protective gloves.[1]

If working with the powder form or creating aerosols, a suitable respirator is recommended.

[1]

Engineering Controls:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10830005?utm_src=pdf-interest
https://www.benchchem.com/product/b10830005?utm_src=pdf-body
https://www.benchchem.com/product/b10830005?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10830005?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Work in a well-ventilated area, preferably within a chemical fume hood.[1]
e Ensure an eye wash station and safety shower are readily accessible.[1]

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin thoroughly with water. Remove any contaminated
clothing and consult a physician.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical help.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician
immediately.[1]

Quantitative Data for CL097

For quick reference, the following table summarizes key quantitative data for CL097

hydrochloride.
Property Value
CAS Number 2990770-48-2
Molecular Formula C13H15CIN4O
Molecular Weight 278.74 g/mol
Storage (Powder) -20°C for 3 years
Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Data sourced from MedChemExpress and other suppliers.[1][2]

Step-by-Step Disposal Procedures

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10830005?utm_src=pdf-body
https://www.benchchem.com/product/b10830005?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/cl097.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following procedures are based on the classification of CL097 as a non-hazardous
substance and align with general laboratory best practices. Always defer to your institution's
specific Environmental Health and Safety (EHS) guidelines.

Solid waste includes expired or unused CL097 powder and contaminated consumables such
as weigh boats, pipette tips, and gloves.

o Containerization: Collect all solid waste containing CL097 in a designated, sealable, and
clearly labeled waste container.

o Labeling: The label should clearly state "Non-Hazardous Waste: CL097" to avoid accidental
mixing with hazardous materials.

» Disposal: Once the container is full, it can generally be disposed of with the regular
laboratory trash. However, it is imperative to confirm this with your institution's waste
management policies.

Liquid waste primarily consists of solutions of CL097 in solvents like DMSO.
e Segregation: Do not mix CL097 solutions with hazardous liquid waste streams.[3]
« Dilution: For small quantities of CL097 solutions, dilute them with a large volume of water.

o Drain Disposal: After thorough dilution, the solution can typically be poured down the sanitary
sewer drain with a continuous and copious flow of running water.[3] This practice is often
acceptable for non-hazardous chemical solutions, but institutional verification is mandatory.

[3]

» Prohibited Actions: Never dispose of concentrated or undiluted CL097 solutions directly into
the trash or down the drain.[3]

Properly cleaning and disposing of the original containers is a critical final step.

o Triple Rinsing: The empty container should be triple-rinsed with a suitable solvent (e.g.,
water or ethanol).[3]
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» Rinsate Collection: The first rinse should be collected and disposed of as liquid chemical
waste, following the procedure outlined above. Subsequent rinses can typically be disposed

of down the drain.[3]

o Container Disposal: After triple-rinsing and ensuring the original label is removed or fully
defaced, the empty container can be disposed of in the regular trash or recycled according to

your institution's guidelines.[3][4]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of CL097.
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CL097 Disposal Decision Workflow
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Caption: CL097 Disposal Decision Workflow
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Disclaimer: This document provides general guidance and is not a substitute for the official
Safety Data Sheet (SDS) and your institution's specific Environmental Health and Safety (EHS)
protocols. Always prioritize local regulations and manufacturer recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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